Cas no 69222-09-9 (5-Undecyn-1-ol)

5-Undecyn-1-ol structure
5-Undecyn-1-ol structure
Product Name:5-Undecyn-1-ol
CAS No:69222-09-9
MF:C11H20O
MW:168.275903701782
CID:973264
PubChem ID:13113234
Update Time:2025-04-19

5-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Undecyn-1-ol
    • undec-5-yn-1-ol
    • 69222-09-9
    • DTXSID30518764
    • Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-5,8-11H2,1H3
    • InChI Key: WWNKGMMSKDYTON-UHFFFAOYSA-N
    • SMILES: OCCCCC#CCCCCC

Computed Properties

  • Exact Mass: 168.151415257g/mol
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8554 (estimate)
  • Melting Point: 10.3°C (estimate)
  • Boiling Point: 267.24°C (rough estimate)
  • Refractive Index: 1.4495 (estimate)
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